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Compound of Interest

Compound Name: YM-1

Cat. No.: B1493408 Get Quote

Essential Safety and Handling Guide for YM-155
This guide provides comprehensive safety and logistical information for handling the chemical

compound YM-155 in a laboratory setting. Adherence to these procedures is crucial for

ensuring the safety of all personnel and the integrity of research.

Hazard Identification and Risk Assessment
While YM-155 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is imperative to handle it with the standard precautions

applicable to all laboratory chemicals. A thorough risk assessment should be conducted before

commencing any experiment involving YM-155.

Summary of Known Hazards:
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Hazard Type Description

Health Hazards

The substance is not classified as hazardous.

General handling may cause minimal to no skin

irritation. In case of inhalation, move to fresh air

and consult a doctor if complaints arise. For eye

contact, rinse with running water for several

minutes. If swallowed and symptoms persist,

consult a doctor.

Fire and Explosion
YM-155 is not flammable and does not present

an explosion hazard.

Reactivity

No specific reactivity data is available. Standard

practice is to avoid mixing with other chemicals

unless a specific reaction protocol is being

followed.[1]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary defense against potential chemical

exposure.[2][3] The following table outlines the recommended PPE for handling YM-155, based

on general laboratory best practices.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes.[4][5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Gloves should be inspected for

integrity before each use and

changed frequently.[6] Wash

hands thoroughly after

removing gloves.[6][7]

Body Protection Laboratory coat

A lab coat should be worn to

protect skin and clothing from

potential contamination.[6][8] It

should be kept fastened and

should not be worn outside the

laboratory.[7]

Foot Protection Closed-toe shoes

Shoes must completely cover

the feet to protect against spills

and falling objects.[6][8]

Handling and Storage Procedures
Proper handling and storage are essential to prevent contamination and ensure the stability of

YM-155.

Step-by-Step Handling Protocol:

Preparation: Before handling, read the Safety Data Sheet (SDS) for YM-155 thoroughly.[6]

Ensure that the work area is clean and uncluttered.[6]

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing: When weighing or transferring YM-155 powder, do so in a designated area,

such as a fume hood or a balance enclosure, to minimize the risk of inhalation or creating

dust.
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Solution Preparation: When preparing solutions, add YM-155 to the solvent slowly to avoid

splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[6] Clean and

decontaminate the work surface.[7]

Storage Guidelines:

Storage Condition Recommendation

General
Store in a tightly closed container in a well-

ventilated area.[1]

Temperature Keep in a cool place.[1]

Incompatibilities

Store away from incompatible materials. While

specific incompatibilities for YM-155 are not

listed, a general precaution is to store it

separately from strong acids and bases.[9]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

[1]

YM-155 Waste Disposal Workflow:
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Start: YM-155 Waste Generated

Collect Waste in a Labeled, Leak-Proof Container

Segregate from Other Chemical Waste Streams

Store in Designated Hazardous Waste Accumulation Area

Arrange for Pickup by Environmental Health and Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of YM-155 waste.

Disposal Steps:

Collection: Collect all YM-155 waste, including contaminated consumables (e.g., pipette tips,

tubes), in a designated, leak-proof waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"YM-155".[10]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.
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Disposal: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the chemical waste.[10] Do not pour chemical waste

down the drain.[6][9]

Emergency Procedures
In the event of an emergency, follow these procedures and immediately report the incident to

your supervisor.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If respiratory

symptoms occur, seek medical attention.[1][4]

Skin Contact
Remove contaminated clothing. Wash the

affected area with soap and water.[1]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[1] Seek medical

attention.

Ingestion
Rinse the mouth with water. Do not induce

vomiting.[1] Seek medical attention.

Spill Response Workflow:
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YM-155 Spill Occurs

Alert Others in the Area

Don Appropriate PPE (Gloves, Goggles, Lab Coat)

Contain the Spill with Absorbent Material

Collect Spill Debris into a Labeled Waste Container

Clean and Decontaminate the Spill Area

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a YM-155 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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